3-bromo-4-chloroquinoline-2-carboxylic acid
Description
3-Bromo-4-chloroquinoline-2-carboxylic acid is a chemical compound with the molecular formula C10H5BrClNO2 and a molecular weight of 286.51 g/mol . It is a type of carboxylic acid .
Molecular Structure Analysis
The molecular structure of this compound consists of a quinoline ring system with bromine and chlorine substituents, and a carboxylic acid group .Safety and Hazards
Future Directions
Quinoline derivatives, including 3-bromo-4-chloroquinoline-2-carboxylic acid, have potential applications in the fields of medicinal and synthetic organic chemistry . They can serve as valuable building blocks in drug discovery due to their versatile chemical structures . Future research could focus on exploring their therapeutic potential and developing more efficient synthesis methods.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-4-chloroquinoline-2-carboxylic acid involves the bromination and chlorination of quinoline-2-carboxylic acid followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "Quinoline-2-carboxylic acid", "Bromine", "Chlorine", "Sulfuric acid", "Sodium hydroxide", "Carbon dioxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Bromination of quinoline-2-carboxylic acid using bromine and sulfuric acid to yield 3-bromoquinoline-2-carboxylic acid.", "Step 2: Chlorination of 3-bromoquinoline-2-carboxylic acid using chlorine and sulfuric acid to yield 3-bromo-4-chloroquinoline-2-carboxylic acid.", "Step 3: Carboxylation of 3-bromo-4-chloroquinoline-2-carboxylic acid using sodium hydroxide and carbon dioxide in ethanol and water to yield 3-bromo-4-chloroquinoline-2-carboxylic acid." ] } | |
CAS No. |
2694734-82-0 |
Molecular Formula |
C10H5BrClNO2 |
Molecular Weight |
286.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
